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Compound of Interest

Compound Name: m-PEG3-aldehyde

Cat. No.: B1677515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of m-PEG3-
aldehyde, a valuable heterobifunctional linker used in bioconjugation and drug delivery

systems, particularly in the development of Proteolysis Targeting Chimeras (PROTACs). This

document outlines a reliable synthetic protocol, presents key quantitative data, and illustrates

the synthetic pathway.

Core Compound Data
The following table summarizes the essential quantitative data for the starting material and the

final product involved in the synthesis of m-PEG3-aldehyde.
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Compoun
d

IUPAC
Name

Other
Names

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity

Starting

Material

2-(2-(2-

methoxyet

hoxy)ethox

y)ethanol

m-PEG3-

alcohol,

Triethylene

glycol

monometh

yl ether

112-35-6 C₇H₁₆O₄ 164.20 ≥98%

Product

2-(2-(2-

methoxyet

hoxy)ethox

y)acetalde

hyde

m-PEG3-

aldehyde

356066-

46-1
C₈H₁₆O₄ 176.21 ≥95%[1]

Synthetic Pathway
The synthesis of m-PEG3-aldehyde is achieved through the oxidation of the primary alcohol of

triethylene glycol monomethyl ether (m-PEG3-alcohol). The Dess-Martin periodinane (DMP)

oxidation is a highly effective method for this transformation, as it proceeds under mild

conditions and minimizes the risk of over-oxidation to the carboxylic acid.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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